Cas no 29174-66-1 (3-Bromo-1-benzothiophene-2-carboxylic Acid)

3-Bromo-1-benzothiophene-2-carboxylic Acid is a brominated heterocyclic carboxylic acid derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity, attributed to the electron-withdrawing bromo substituent, which facilitates further functionalization at the 2-position. The benzothiophene core offers structural rigidity, making it valuable for designing bioactive compounds or materials with tailored properties. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions and other metal-catalyzed transformations. Its crystalline form ensures consistent purity, while its stability under standard conditions allows for straightforward handling and storage in synthetic workflows.

3-Bromo-1-benzothiophene-2-carboxylic Acid structure

29174-66-1 structure

Product Name:3-Bromo-1-benzothiophene-2-carboxylic Acid

CAS No:29174-66-1

MF:C₉H₅BrO₂S

MW:257.103800535202

MDL:MFCD00466543

CID:240274

PubChem ID:12238749

Update Time:2025-05-28

3-Bromo-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylicacid, 3-bromo-
- 3-BROMO BENZOTHIOPHENE-2-CARBOXYLIC ACID
- 3-bromo-1-benzothiophene-2-carboxylic acid
- 3-Bromo-Benzo[b]Thiophene-2-Carboxylic Acid
- 3-Brom-benzo<b>thiophen-2-carbonsaeure
- CS-0215053
- MFCD00466543
- 29174-66-1
- Z1269130056
- 3-bromobenzo[b]thiophene-2-carboxylic acid
- UDLGTTKXEYIEMM-UHFFFAOYSA-N
- 3-Bromobenzothiophen-2-ylcarboxylic acid
- 3-Bromobenzothiophene-2-carboxylic acid
- SCHEMBL346530
- E89470
- J-017418
- AKOS015889398
- EN300-217486
- DTXSID90481884
- Benzo[b]thiophene-2-carboxylic acid, 3-bromo-
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLICACID&
- 3-Bromobenzothiophene-2-carboxylic acid, 97%
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLIC ACID&
- 3-Bromobenzo[b]thiophene-2-carboxylicacid
- SY198276
- STL301807
- HS-7901
- 3-Bromo-1-benzothiophene-2-carboxylic Acid
- MDL： MFCD00466543
- Inchi： 1S/C9H5BrO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
- InChI Key： UDLGTTKXEYIEMM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)SC2C=CC=CC=21

Computed Properties

Exact Mass: 255.91900
Monoisotopic Mass: 255.919363
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5
Topological Polar Surface Area: 65.5

Experimental Properties

Color/Form: Not available
Melting Point: 275-279 °C (lit.)
PSA: 65.54000
LogP: 3.36200
Solubility: Not available

3-Bromo-1-benzothiophene-2-carboxylic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-43
Safety Instruction： 36/37
Hazardous Material Identification：
Risk Phrases：R22; R43

3-Bromo-1-benzothiophene-2-carboxylic Acid Pricemore >>

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